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Introduction

Lidocaine is a widely used local anesthetic and a class Ib antiarrhythmic agent. Its primary
mechanism of action in the heart involves the blockade of voltage-gated sodium channels,
leading to alterations in the cardiac action potential. Purkinje fibers, a critical component of the
cardiac conduction system, are a key target for lidocaine's antiarrhythmic effects.
Understanding the electrophysiological consequences of lidocaine on these specialized cardiac
cells is crucial for both basic research and drug development.

These application notes provide a detailed protocol for studying the effects of lidocaine on the
electrophysiological properties of isolated cardiac Purkinje fibers using intracellular
microelectrode recording techniques.

Experimental Protocols
Purkinje Fiber Preparation

This protocol describes the isolation and preparation of Purkinje fibers from a mammalian heart
(e.g., rabbit or dog) for electrophysiological recording.[1][2][3]

Materials:
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e Mammalian heart (e.g., rabbit, dog)

o Dissection tools (scissors, forceps)

» Dissection microscope

e Tissue bath

e Tyrode's solution (see composition below)
e Carbogen gas (95% Oz, 5% COz2)

Tyrode's Solution Composition:

Component Concentration (mM)
NacCl 127.0

KCI 3.0

CaCl2 1.8

MgCl2 0.5

NaH2POa4 0.36

NaHCOs 22.0

D(+)-glucose 55

pH should be adjusted to 7.4 + 0.1 at 37 £ 1°C after equilibration with Carbogen gas.[4][5]

Procedure:

o Excise the heart from a recently euthanized animal and immediately place it in chilled,

oxygenated Tyrode's solution.

« Isolate a papillary muscle with an attached false tendon (Purkinje fibers).[1][2]

o Carefully dissect the Purkinje fiber strand, ensuring minimal damage to the tissue.
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e Mount the preparation in a tissue bath continuously superfused with oxygenated Tyrode's
solution maintained at 37°C.[6]

» Allow the preparation to equilibrate for at least 60 minutes before starting the experiment.

Intracellular Action Potential Recording

This protocol outlines the procedure for recording intracellular action potentials from Purkinje
fibers using sharp glass microelectrodes.

Materials:

e Glass microelectrodes (filled with 3 M KClI, tip resistance 10-20 MQ)
e Microelectrode amplifier

e Micromanipulator

e Oscilloscope

o Data acquisition system

e Stimulator

Procedure:

Position the glass microelectrode over the Purkinje fiber using the micromanipulator.

o Carefully impale a single Purkinje fiber with the microelectrode to record the transmembrane
potential. A successful impalement is indicated by a sharp negative drop in potential to a
stable resting membrane potential.

» Stimulate the preparation using an external electrode with square-wave pulses (e.g., 1-2 ms
duration, 1.5x threshold intensity) at a constant frequency (e.g., 1 Hz).[4]

» Record baseline action potentials for a stable period before drug application.

o Superfuse the tissue with Tyrode's solution containing the desired concentration of lidocaine.
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e Record the changes in action potential parameters at steady-state for each lidocaine

concentration.

» After recording, perform a washout by superfusing with drug-free Tyrode's solution to

observe the reversibility of the effects.

Data Presentation: Effects of Lidocaine on Purkinje
Fiber Action Potential Parameters

The following tables summarize the expected quantitative effects of lidocaine on key action

potential parameters in Purkinje fibers. The data is compiled from various studies and

represents typical findings at therapeutic and higher concentrations.

Table 1: Effect of Therapeutic Concentrations of Lidocaine on Purkinje Fiber Action Potential

Parameters

Control (Typical Lidocaine (5

Parameter Reference(s)
Value) pg/mL; ~2 x 10~> M)

Action Potential

Duration at 90%

o 300 - 400 ms Shortened [11161[7]

Repolarization

(APD9o)

Maximum Upstroke No significant change

_ 500 - 700 V/s _ [117]
Velocity (Vmax) or slight decrease
Effective Refractory
) 250 - 350 ms Shortened [1]
Period (ERP)
Resting Membrane o
) -80 to -90 mV No significant change [7]

Potential (RMP)

Phase 4 Attenuated or
Present [11[7]

Depolarization

abolished

Table 2: Effect of High (Toxic) Concentrations of Lidocaine on Purkinje Fiber Action Potential

Parameters
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Control (Typical

Lidocaine (=1 x

Parameter Reference(s)
Value) 10—+ M)
Action Potential
Duration at 90% Further shortening
o 300 - 400 ms [7]
Repolarization may not occur
(APD90)
Maximum Upstroke
) 500 - 700 V/s Markedly decreased [718]
Velocity (Vmax)
Effective Refractory
) 250 - 350 ms Lengthened [1]
Period (ERP)
Resting Membrane Decreased
) -80 to -90 mV o [7]
Potential (RMP) (depolarization)
Action Potential
) 110-120 mV Decreased [718]
Amplitude
Conduction Velocity 1-2m/s Markedly decreased [8]

Mandatory Visualizations

Signaling Pathway of Lidocaine's Action on Purkinje

Fibers
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Caption: Signaling pathway of Lidocaine on Purkinje fiber ion channels.

Experimental Workflow for Studying Lidocaine's Effects
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Caption: Experimental workflow for electrophysiological recording.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Electrophysiological
Effects of Lidocaine on Cardiac Purkinje Fibers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b000136#electrophysiology-protocol-for-
studying-lidocaine-s-effects-on-purkinje-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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